N~1~,N~2~-bis(3-chlorobenzyl)-1,2-ethanediaminium dichloride

• IUPAC Name: (3-chlorophenyl)methyl-[2-[(3-chlorophenyl)methylazaniumyl]ethyl]azanium;dichloride
• InChI: InChI=1S/C16H18Cl2N2.2ClH/c17-15-5-1-3-13(9-15)11-19-7-8-20-12-14-4-2-6-16(18)10-14;;/h1-6,9-10,19-20H,7-8,11-12H2;2*1H
• InChI Key: BYKIYLFOABXGKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C[NH2+]CC[NH2+]CC2=CC(=CC=C2)Cl.[Cl-].[Cl-]
• Molecular Formula: C16H20Cl4N2
• Molecular Weight: 382.1 g/mol

Description

N~1~,N~2~-bis(3-chlorobenzyl)-1,2-ethanediaminium dichloride, also known as BCED, is an organic compound composed of two nitrogen atoms, two chlorine atoms, and two benzyl groups. BCED is a quaternary ammonium salt, which is a type of organic compound that has a positively charged nitrogen atom and four organic groups. BCED has a wide range of applications in science and industry, making it an important compound for scientific research.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and characterization of compounds derived from bis(aminophenyl) ethanediamine precursors are fundamental aspects of research in coordination chemistry. For example, Keypour et al. (2009) detailed the synthesis, characterization, and X-ray structural determination of a stable dication derived from symmetrical ortho-aminophenyl diamine and 2-pyridinecarboxaldehyde, showcasing the utility of these compounds in constructing complex molecular structures (Keypour, H., Azadbakht, R., Salehzadeh, S., Rudbari, H. A., & Adams, H., 2009). Similarly, Ülküseven and Tavman (2001) synthesized and characterized 1,2-bis-[(5-methyl/chloro/nitro)-2-1H-benzimidazolyl]-1,2-ethanediols and their PdCl2 complexes, emphasizing the role of substituents in influencing the properties of these complexes (Ülküseven, B., & Tavman, A., 2001).